Cas no 3982-82-9 (1,1,5,5-Tetraphenyltetramethyltrisiloxane)

1,1,5,5-Tetraphenyltetramethyltrisiloxane structure
3982-82-9 structure
Product name:1,1,5,5-Tetraphenyltetramethyltrisiloxane
CAS No:3982-82-9
MF:C28H32O2SI3
MW:484.82
MDL:MFCD00053661
CID:44646

1,1,5,5-Tetraphenyltetramethyltrisiloxane Chemical and Physical Properties

Names and Identifiers

    • 1,1,5,5-Tetraphenyltetramethyltrisiloxane
    • 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane
    • Phenylmethylsiloxane?Oligomer
    • 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE
    • dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane
    • DOW CORNING 704 (EU) DIFFUSION PUMP FLUID
    • 1,1,5,5-tetraphenyl-1,3,3,5-tetramethyltrisoloxane
    • 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyl-trisiloxan
    • 2.2.6.6-tetraphenyl-4.4-dimethyl-2.4.6-trisila-3.5-dioxaheptane
    • EINECS 223-620-5
    • Trisiloxane,1,3,3,5-tetramethyl-1,1,5,5-tetraphenyl
    • PHENYLMETHYLSILOXANE OLIGOMER
    • High vacuum diffusion pump oil
    • MDL: MFCD00053661
    • Inchi: 1S/C28H32O2Si3/c1-31(2,29-32(3,25-17-9-5-10-18-25)26-19-11-6-12-20-26)30-33(4,27-21-13-7-14-22-27)28-23-15-8-16-24-28/h5-24H,1-4H3
    • InChI Key: YFCVAZGXPLMNDG-UHFFFAOYSA-N
    • SMILES: C[Si](C)(O[Si](C)(C1=CC=CC=C1)C2=CC=CC=C2)O[Si](C)(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 484.17100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.07
  • Melting Point: -25 °C
  • Boiling Point: 215 ºC (0.5 mmHg)
  • Flash Point: 214 °F
  • Refractive Index: n20/D 1.559
  • PSA: 18.46000
  • LogP: 4.50080

1,1,5,5-Tetraphenyltetramethyltrisiloxane Security Information

1,1,5,5-Tetraphenyltetramethyltrisiloxane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T310535-10g
1,1,5,5-Tetraphenyltetramethyltrisiloxane
3982-82-9
10g
$ 95.00 2022-06-02
SHENG KE LU SI SHENG WU JI SHU
sc-492108-25 g
1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane,
3982-82-9
25g
¥1,008.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1208238-1g
DC 704
3982-82-9 98%
1g
¥216.00 2024-05-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P833860-5g
Phenylmethylsiloxane\xa0Oligomer
3982-82-9
5g
¥522.00 2022-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
P303651-1g
1,1,5,5-Tetraphenyltetramethyltrisiloxane
3982-82-9 None
1g
¥190.90 2023-09-01
abcr
AB121700-100g
Phenylmethylsiloxane oligomers; .
3982-82-9
100g
€324.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P62310-5g
Dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane
3982-82-9
5g
¥498.0 2021-09-08
abcr
AB121700-25 g
Phenylmethylsiloxane oligomers; .
3982-82-9
25 g
€94.00 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1208238-5g
DC 704
3982-82-9 98%
5g
¥580.00 2024-05-15
Fluorochem
S16400-100g
1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane
3982-82-9
100g
£155.00 2022-02-28

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